Cas no 1036381-91-5 (tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate)
Tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing complex heterocyclic frameworks. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, facilitating handling and purification during multi-step reactions. Its hexahydro-1,6-naphthyridine core is a key structural motif in medicinal chemistry, often employed in the development of bioactive compounds. The ketone functionality at the 2-position offers further derivatization potential, enabling precise modifications for targeted applications. This compound is particularly useful in pharmaceutical research, where its balanced reactivity and protective group compatibility streamline the synthesis of high-value intermediates.

1036381-91-5 structure
Product name:tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
CAS No:1036381-91-5
MF:C13H18N2O3
MW:250.293623447418
MDL:MFCD20040076
CID:1091922
PubChem ID:59756839
tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate
- tert-butyl 2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
- tert-Butyl 2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6(2H)-carboxylate
- SYYLNESTCFDFBW-UHFFFAOYSA-N
- FCH1992616
- AB71818
- AK146178
- AX8261767
- TERT-BUTYL 2-HYDROXY-7,8-DIHYDRO-1,6-NAPHTHYRIDINE-6(5H)-CARBOXYLATE
- tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
- CS-W006484
- F14331
- SCHEMBL1039549
- AS-47565
- MFCD20040076
- AKOS022186408
- A896397
- AMY19351
- DB-352848
- SCHEMBL13844947
- tert-Butyl2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate
- 1036381-91-5
-
- MDL: MFCD20040076
- Inchi: 1S/C13H18N2O3/c1-13(2,3)18-12(17)15-7-6-10-9(8-15)4-5-11(16)14-10/h4-5H,6-8H2,1-3H3,(H,14,16)
- InChI Key: SYYLNESTCFDFBW-UHFFFAOYSA-N
- SMILES: O(C(N1C([H])([H])C2C([H])=C([H])C(N([H])C=2C([H])([H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 250.13184
- Monoisotopic Mass: 250.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6
- XLogP3: 0.5
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 140-142℃
- Boiling Point: 470.9±45.0 °C at 760 mmHg
- Flash Point: 238.6±28.7 °C
- PSA: 58.64
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18530-250mg |
tert-Butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate |
1036381-91-5 | 97% | 250mg |
¥303.0 | 2023-09-06 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94802-250MG |
tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate |
1036381-91-5 | 95% | 250MG |
¥ 1,537.00 | 2023-04-07 | |
eNovation Chemicals LLC | Y1213242-5g |
tert-Butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate |
1036381-91-5 | 95% | 5g |
$1000 | 2024-07-23 | |
eNovation Chemicals LLC | D758217-50mg |
Tert-butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5h)-carboxylate |
1036381-91-5 | 97% | 50mg |
$145 | 2023-09-04 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV949-100mg |
tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate |
1036381-91-5 | 97% | 100mg |
1191CNY | 2021-05-08 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GV949-250mg |
tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate |
1036381-91-5 | 97% | 250mg |
2714CNY | 2021-05-08 | |
Alichem | A219007739-1g |
tert-Butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate |
1036381-91-5 | 97% | 1g |
$657.14 | 2023-09-04 | |
Alichem | A219007739-5g |
tert-Butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate |
1036381-91-5 | 97% | 5g |
$1951.26 | 2023-09-04 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94802-5G |
tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate |
1036381-91-5 | 95% | 5g |
¥ 11,523.00 | 2023-04-07 | |
Chemenu | CM141362-1g |
tert-butyl 2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6(2H)-carboxylate |
1036381-91-5 | 97% | 1g |
$766 | 2023-11-26 |
tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Related Literature
-
Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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2. Back matter
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
-
Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1036381-91-5)tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate

Purity:99%/99%
Quantity:100mg/250mg
Price ($):178.0/276.0